Cas no 705927-86-2 (1H-Benzimidazole-4,7-diol,2-ethyl-(9CI))

1H-Benzimidazole-4,7-diol,2-ethyl-(9CI) structure
705927-86-2 structure
Product Name:1H-Benzimidazole-4,7-diol,2-ethyl-(9CI)
CAS No:705927-86-2
MF:C9H10N2O2
MW:178.187901973724
CID:557486
Update Time:2024-03-05

1H-Benzimidazole-4,7-diol,2-ethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-4,7-diol,2-ethyl-(9CI)
    • 2-ethyl-1H-benzimidazole-4,7-diol
    • Inchi: 1S/C9H10N2O2/c1-2-7-10-8-5(12)3-4-6(13)9(8)11-7/h3-4,12-13H,2H2,1H3,(H,10,11)
    • InChI Key: RENCHXTWURNDSF-UHFFFAOYSA-N
    • SMILES: C12C(O)=CC=C(O)C=1NC(CC)=N2

Computed Properties

  • Exact Mass: 178.074
  • Monoisotopic Mass: 178.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.1A^2
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